Cas no 112-48-1 (1-(2-Butoxyethoxy)butane)

• Product Name: 1-(2-Butoxyethoxy)butane
• CAS No: 112-48-1
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• MDL: MFCD00048785
• CID: 81921
• PubChem ID: 87569500
• Update Time: 2025-04-18

1-(2-Butoxyethoxy)butane Chemical and Physical Properties

Names and Identifiers

• 1,2-dibutoxyethane
• 1,2-Di-n-butoxyethane
• 5,8-Dioxadodecane
• Di-n-butyl Cellosolve
• ethylene glycol dibutyl ether
• Ethylene Glycol Di-n-butyl Ether
• 1-(BENZO[B]THIOPHEN-5-YL)ETHANONE
• 1-(2-butoxyethoxy)butane
• Dibutyl Cellosolve
• Dibutyl Glycol
• dibutyloxitol
• DI-N-BUTYL GLYCOL
• 1,2-dibutoxy-ethan
• glycoldibutylether
• ETHYLENE GLYCOL DI-N
• ethylene glycol di-butyl ether
• LS-13914
• J-521343
• Q27252436
• 112-48-1
• AI3-19429
• 1,2-dibutoxy ethane
• AKOS025311491
• F14779
• ETHYLENEGLYCOLDI-N-BUTYLETHER
• ETHYLENE GLYCOL DIBUTYL ETHER [HSDB]
• BRN 1738358
• Ethyl glycol dibutyl ether
• Dibutylether ethylenglykolu [Czech]
• BUTANE, 1-(2-BUTOXYETHOXY)-
• UNII-1HZO49D869
• EINECS 203-976-8
• 1-(2-Butoxyethoxy)butane #
• Dibutylether ethylenglykolu
• Butane, 1,1'-[1,2-ethanediylbis(oxy)]bis-
• MFCD00048785
• CS-0187426
• NS00021529
• 1HZO49D869
• Dibutyl Oxitol
• FT-0659045
• 1,2-dibutoxy-ethane
• Ethane, 1,2-dibutoxy-
• DTXSID5074268
• Butane, 1,1'-(1,2-ethanediylbis(oxy))bis-
• SCHEMBL30673
• SY052267
• Glycol dibutyl ether
• E0217
• HSDB 2827
• 1,2dibutoxyethane
• DTXCID9033262
• 1,1'-(1,2-Ethanediylbis(oxy))bis-butane
• Ethane, 1,2dibutoxy
• Butane, 1,1'(1,2ethanediylbis(oxy))bis
• 4-01-00-02382 (Beilstein Handbook Reference)
• ETHANE, 1,2-DIBUTOXY
• ETHER ETHYLENE GLYCOL DIBUTYL
• ETHYLENE GLYCOL DIBUTYL
• EGDBE
• 1-(2-Butoxyethoxy)butane

• MDL： MFCD00048785
• Inchi： 1S/C10H22O2/c1-3-5-7-11-9-10-12-8-6-4-2/h3-10H2,1-2H3
• InChI Key： GDXHBFHOEYVPED-UHFFFAOYSA-N
• SMILES： O(CCOCCCC)CCCC

Computed Properties

• Exact Mass: 174.16200
• Monoisotopic Mass: 174.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 64.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Colorless liquid with slight ether smell.
• Density: 0,84 g/cm3
• Melting Point: -69°C(lit.)
• Boiling Point: 202°C(lit.)
• Flash Point: 85°C
• Refractive Index: 1.4130-1.4150
• PSA: 18.46000
• LogP: 2.61980
• Solubility: It can be miscible with acetone, ethanol, 1,2-dichloroethane, ethyl acetate, toluene, ether, heptane, castor oil, pine oil, isopropyl ether, etc. 0.2% dissolved in water at 20 ℃; Water was dissolved in ethylene glycol dibutyl ether by 0.6%. It can form binary azeotropic mixture with water, the azeotropic point is 99.1 ℃, and the water content in the azeotropic distillate is 76.8%.

1-(2-Butoxyethoxy)butane Security Information

• Prompt：warning
• Hazard Statement： H227-H303+H313-H316-H320
• Warning Statement： P210-P264-P280-P305+P351+P338+P337+P313-P312-P332+P313-P370+P378-P403+P235-P501
• Safety Instruction： S23-S24/25
• RTECS：KH9450000
• Storage Condition：Warehouse ventilation and low temperature drying
• Safety Term：S23-S24/25

Related Categories

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